2-(2-(1H-pyrrol-1-yl)thiazol-4-yl)-N-(3-(benzo[d]oxazol-2-yl)phenyl)acetamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-(2-pyrrol-1-yl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C22H16N4O2S/c27-20(13-17-14-29-22(24-17)26-10-3-4-11-26)23-16-7-5-6-15(12-16)21-25-18-8-1-2-9-19(18)28-21/h1-12,14H,13H2,(H,23,27)
• InChI Key: KMEBKSQRZSYXGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)NC(=O)CC4=CSC(=N4)N5C=CC=C5
• Molecular Formula: C22H16N4O2S
• Molecular Weight: 400.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrrole, a thiazole, and a benzo[d]oxazole. These groups are common in many biologically active compounds and could potentially contribute to the compound’s properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (like the pyrrole, thiazole, and benzo[d]oxazole) could contribute to the compound’s stability and could affect its reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on its structure and the conditions under which it’s used. The functional groups present in the molecule could potentially participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors like its size, shape, and the types of functional groups it contains could affect properties like its solubility, melting point, and reactivity.

Scientific Research Applications

Antileishmanial Activity

• Compound 5m exhibited potential in vitro antileishmanial activity, with an anti-amastigote IC50 of 8.36 μM. .

Asymmetric Synthesis of 1H-Pyrrol-3(2H)-ones

• An efficient two-step protocol allows the asymmetric synthesis of 1H-pyrrol-3(2H)-one derivatives with high enantioselectivity (99% ee). .

Electroactive Phenol-Based Polymer

• The compound 4-(2,5-di(thiophen-2-yl)-1H-pyrrol-1-yl)phenol (4-DTPP) was synthesized. .

Trichloroacetylpyrrole Derivative

• 2,2,2-Trichloro-1-(1H-pyrrol-2-yl)ethanone is a compound with potential applications. .

Rh(III)-Catalyzed C–H Functionalization

• Researchers have described a Rh(III)-catalyzed and solvent-controlled C–H bond functionalization of 2-(1H-pyrazol-1-yl)pyridine with internal alkynes. .

Safety And Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s used. Without specific information, it’s hard to provide a detailed safety assessment.

Future Directions

The future research directions for this compound could include studying its synthesis, properties, and potential applications. It could be of interest in fields like medicinal chemistry, materials science, or environmental science.